Phosphonic acid, (1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-, potassium salt
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Overview
Description
[Ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, potassium salt: is a chemical compound with the molecular formula C6H16K4N2O12P4. It is commonly used as a chelating agent and has applications in various fields, including water treatment, agriculture, and industrial processes .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, potassium salt typically involves the reaction of ethylenediamine with formaldehyde and phosphorous acid, followed by neutralization with potassium hydroxide. The reaction conditions often include controlled temperatures and pH levels to ensure the desired product is obtained .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves continuous monitoring and optimization of reaction parameters to maximize yield and purity. The final product is usually obtained through crystallization and drying processes .
Chemical Reactions Analysis
Types of Reactions
[Ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, potassium salt undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different phosphonic acid derivatives.
Substitution: It can participate in substitution reactions where one or more of its functional groups are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and substituting agents such as halogens. The reactions typically occur under controlled temperatures and pH levels to ensure selectivity and yield .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield various phosphonic acid derivatives, while substitution reactions can produce halogenated compounds .
Scientific Research Applications
[Ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, potassium salt has a wide range of scientific research applications:
Chemistry: It is used as a chelating agent to bind metal ions in various chemical processes.
Biology: The compound is studied for its potential use in biological systems, particularly in the inhibition of certain enzymes.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug delivery agent.
Industry: It is used in water treatment to prevent scale formation and corrosion, as well as in agriculture to enhance nutrient availability to plants
Mechanism of Action
The mechanism of action of [ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, potassium salt involves its ability to chelate metal ions. By binding to metal ions, it can inhibit their participation in various chemical and biological processes. This chelation process is crucial in applications such as water treatment, where it prevents the formation of scale and corrosion .
Comparison with Similar Compounds
Similar Compounds
[Ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt: Similar in structure but with sodium ions instead of potassium.
Ethylenediaminetetramethylene phosphonic acid: Another chelating agent with similar applications but different chemical properties.
Uniqueness
[Ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, potassium salt is unique due to its specific binding affinity for certain metal ions and its stability under various conditions. This makes it particularly effective in applications such as water treatment and industrial processes where other chelating agents may not perform as well .
Properties
CAS No. |
34274-30-1 |
---|---|
Molecular Formula |
C6H16K4N2O12P4 |
Molecular Weight |
588.49 g/mol |
IUPAC Name |
tetrapotassium;[2-[bis[[hydroxy(oxido)phosphoryl]methyl]amino]ethyl-[[hydroxy(oxido)phosphoryl]methyl]amino]methyl-hydroxyphosphinate |
InChI |
InChI=1S/C6H20N2O12P4.4K/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4 |
InChI Key |
AUMOSEQHACNXEW-UHFFFAOYSA-J |
Canonical SMILES |
C(CN(CP(=O)(O)[O-])CP(=O)(O)[O-])N(CP(=O)(O)[O-])CP(=O)(O)[O-].[K+].[K+].[K+].[K+] |
Related CAS |
1429-50-1 (Parent) |
Origin of Product |
United States |
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